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Cat. No.: B15569750

Get Quote

Application Notes and Protocols for GSK2801
For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2801 is a potent and selective chemical probe that acts as a competitive inhibitor for the

bromodomains of BAZ2A and BAZ2B.[1][2][3][4] It demonstrates over 50-fold selectivity for

BAZ2A/B over BRD4.[1] This document provides detailed information on the solubility of

GSK2801 and protocols for its preparation for various experimental settings, catering to both in

vitro and in vivo studies. Additionally, it outlines its mechanism of action and provides insights

into its application in cancer research, particularly in triple-negative breast cancer (TNBC).

Physicochemical and Pharmacokinetic Properties
GSK2801 is an orally active compound with reasonable in vivo exposure, modest clearance,

and good plasma stability, making it a versatile tool for both cellular and animal studies.[2][3][5]

[6]
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Quantitative Data Summary
Binding Affinity and Selectivity
GSK2801 is a potent inhibitor of BAZ2A and BAZ2B bromodomains.[1][2][3][5] While highly

selective, it also exhibits binding activity towards BRD9 and TAF1L at higher concentrations.[2]

[7]

Target Dissociation Constant (Kd) Notes

BAZ2B 136 nM[1][2][3][5][7] Primary Target

BAZ2A 257 nM[1][2][3][5][7] Primary Target

BRD9 1.1 µM - 1.2 µM[2][7] Off-Target

TAF1L(2) 3.2 µM[2][7] Off-Target

Solubility Data
GSK2801 is soluble in DMSO and various formulations suitable for in vivo administration.[1][7]

Solvent/Formulation Solubility Notes

DMSO ≥ 50 mg/mL (134.61 mM)[1]

Requires sonication. Use

freshly opened DMSO as it is

hygroscopic.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.73 mM)[1] Results in a clear solution.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (6.73 mM)[1]

Forms a suspended solution;

requires sonication and

warming.[1]

10% DMSO, 90% Corn Oil 2.5 mg/mL (6.73 mM)[1]
Results in a clear solution;

requires warming.[1]

0.5% CMC + 1% Tween 80 -
Used for in vivo dosing

solutions (30 mg/kg).[7]
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Mechanism of Action and Signaling Pathway
GSK2801 functions as an acetyl-lysine competitive inhibitor, targeting the bromodomains of

BAZ2A and BAZ2B.[1][2] BAZ2A and BAZ2B are components of chromatin remodeling

complexes, and their inhibition by GSK2801 can modulate gene transcription.[4][5][8] In the

context of triple-negative breast cancer, GSK2801 has been shown to synergize with BET

inhibitors (like JQ1) to induce apoptosis.[8][9] This synergistic effect is independent of the

BRD4-P-TEFb pathway.[8] Instead, the combination of GSK2801 and a BET inhibitor leads to

the enhanced displacement of BRD2 from the promoters and enhancers of ETS-regulated

genes and from ribosomal DNA.[8][9] This dual action suppresses both ETS-driven

transcription and rRNA transcription, ultimately leading to apoptosis in 3D spheroid cultures

and senescence in 2D cultures.[1][8][9]
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Caption: GSK2801 inhibits BAZ2A/B, leading to BRD2 displacement and transcription

suppression.
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Preparation of Stock Solutions
Objective: To prepare a high-concentration stock solution of GSK2801 for further dilution.

Materials:

GSK2801 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Procedure:

Weigh the desired amount of GSK2801 powder in a sterile container.

Add the appropriate volume of newly opened, anhydrous DMSO to achieve a concentration

of 50 mg/mL.[1]

To aid dissolution, sonicate the solution in an ultrasonic bath until the powder is completely

dissolved.[1] Note that slight warming may also be applied if necessary.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1]

Preparation of Working Solutions for In Vitro Assays
Objective: To dilute the GSK2801 stock solution to the final desired concentration for cell-based

assays.

Materials:

GSK2801 stock solution (e.g., 50 mg/mL in DMSO)

Appropriate cell culture medium
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Sterile dilution tubes

Procedure:

Thaw the GSK2801 stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations.

Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity.

Add the diluted GSK2801 solution to the cells and incubate for the desired experimental

duration.
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Caption: Workflow for preparing and using GSK2801 in in vitro experiments.

Preparation of Formulations for In Vivo Studies
Objective: To prepare a homogenous and stable formulation of GSK2801 for oral or

intraperitoneal administration in animal models.

Materials:
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GSK2801 powder

DMSO

PEG300

Tween-80

Saline

Corn Oil (optional)

SBE-β-CD (optional)

Sterile vials

Warming plate/bath

Ultrasonic bath

Protocol 1: Clear Solution for Oral/IP Injection[1]

Prepare a 25 mg/mL stock solution of GSK2801 in DMSO.

In a sterile vial, add 400 µL of PEG300.

Add 100 µL of the 25 mg/mL GSK2801 stock solution to the PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogenous.

Add 450 µL of saline to bring the total volume to 1 mL. Mix well.

This will result in a clear solution with a final GSK2801 concentration of 2.5 mg/mL.

Protocol 2: Suspended Solution for Oral/IP Injection[1]

Prepare a stock solution of GSK2801 in DMSO.
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In a sterile vial, add the required volume of the GSK2801 stock solution (to constitute 10% of

the final volume).

Add 90% (v/v) of a 20% SBE-β-CD solution in saline.

Use an ultrasonic bath and warming to aid in the suspension of the compound.

This will result in a suspended solution with a GSK2801 concentration of 2.5 mg/mL.

Protocol 3: Clear Solution in Corn Oil for Oral Administration[1]

Prepare a stock solution of GSK2801 in DMSO.

In a sterile vial, add the required volume of the GSK2801 stock solution (to constitute 10% of

the final volume).

Add 90% (v/v) of corn oil.

Warm the mixture to aid in dissolution, resulting in a clear solution with a GSK2801
concentration of 2.5 mg/mL.
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Caption: Decision workflow for preparing GSK2801 formulations for in vivo studies.

Concluding Remarks
GSK2801 is a valuable tool for investigating the biological roles of BAZ2A and BAZ2B

bromodomains. The protocols and data presented in this document are intended to facilitate
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the effective use of GSK2801 in various research applications. It is crucial to adhere to the

specified solubility and preparation guidelines to ensure the accuracy and reproducibility of

experimental results. As with any chemical probe, careful consideration of its off-target effects,

particularly on BRD9, is recommended for the interpretation of findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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